Cas no 914349-50-1 (Ethyl 1-(4-(hydroxymethyl)phenyl)piperidine-4-carboxylate)

• Product Name: Ethyl 1-(4-(hydroxymethyl)phenyl)piperidine-4-carboxylate
• CAS No: 914349-50-1
• MF: C₁₅H₂₁NO₃
• MW: 263.332144498825
• CID: 996405
• PubChem ID: 45036852
• Update Time: 2025-05-20

Ethyl 1-(4-(hydroxymethyl)phenyl)piperidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 1-(4-(hydroxymethyl)phenyl)piperidine-4-carboxylate
• 1-(4-hydroxymethylphenyl)piperidine-4-carboxylic Acid Ethyl Ester
• ethyl 1-[4-(hydroxymethyl)phenyl]piperidine-4-carboxylate
• 914349-50-1
• FT-0765624
• Ethyl1-(4-(hydroxymethyl)phenyl)piperidine-4-carboxylate
• DTXSID80661698
• DB-001531

• MDL： MFCD05864827
• Inchi： 1S/C15H21NO3/c1-2-19-15(18)13-7-9-16(10-8-13)14-5-3-12(11-17)4-6-14/h3-6,13,17H,2,7-11H2,1H3
• InChI Key： NINDVACLWGXYSY-UHFFFAOYSA-N
• SMILES： O(CC)C(C1CCN(C2C=CC(CO)=CC=2)CC1)=O

Computed Properties

• Exact Mass: 263.15200
• Monoisotopic Mass: 263.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 49.8Ų

Experimental Properties

• PSA: 49.77000
• LogP: 2.02340

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Phenylpiperidines

Additional information on Ethyl 1-(4-(hydroxymethyl)phenyl)piperidine-4-carboxylate

Comprehensive Overview of Ethyl 1-(4-(hydroxymethyl)phenyl)piperidine-4-carboxylate (CAS No. 914349-50-1)

Ethyl 1-(4-(hydroxymethyl)phenyl)piperidine-4-carboxylate (CAS No. 914349-50-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, often referred to as a piperidine derivative, is characterized by its unique molecular structure, which includes a hydroxymethylphenyl group and an ethyl carboxylate moiety. Its versatility and potential applications in drug development make it a subject of interest for researchers and industry professionals alike.

The molecular formula of Ethyl 1-(4-(hydroxymethyl)phenyl)piperidine-4-carboxylate is C₁₅H₂₁NO₃, with a molecular weight of 263.33 g/mol. The compound's structure features a piperidine ring, which is a common scaffold in many biologically active molecules. The presence of the hydroxymethyl group enhances its solubility and reactivity, making it a valuable intermediate in synthetic chemistry. Researchers often explore its potential in the development of central nervous system (CNS) therapeutics due to its structural similarity to other pharmacologically active piperidine derivatives.

One of the key areas of interest for Ethyl 1-(4-(hydroxymethyl)phenyl)piperidine-4-carboxylate is its role in medicinal chemistry. The compound's ability to interact with various biological targets has led to investigations into its potential as a drug candidate. For instance, its structural features align with those of compounds known to modulate neurotransmitter systems, which could be relevant for treating neurological disorders. Additionally, the ethyl carboxylate group provides a handle for further chemical modifications, enabling the synthesis of analogs with tailored properties.

In recent years, the demand for piperidine-based compounds like Ethyl 1-(4-(hydroxymethyl)phenyl)piperidine-4-carboxylate has surged due to their applications in drug discovery and material science. The compound's synthetic accessibility and functional group diversity make it a valuable building block for creating libraries of molecules for high-throughput screening. This aligns with the growing trend in pharmaceutical research to explore fragment-based drug design, where small molecules like this serve as starting points for developing more complex therapeutics.

The compound's physicochemical properties, such as its logP value and hydrogen bonding capacity, are critical for its behavior in biological systems. These properties influence its absorption, distribution, metabolism, and excretion (ADME) profile, which are essential considerations in drug development. Researchers often use computational tools to predict these parameters, leveraging the compound's structural data to optimize its pharmacokinetic properties.

Another notable aspect of Ethyl 1-(4-(hydroxymethyl)phenyl)piperidine-4-carboxylate is its potential in catalysis and organic synthesis. The piperidine ring can act as a ligand or a catalyst in various chemical reactions, contributing to greener and more efficient synthetic methodologies. This aligns with the broader industry shift toward sustainable chemistry, where researchers seek to minimize waste and energy consumption in chemical processes.

Market dynamics for Ethyl 1-(4-(hydroxymethyl)phenyl)piperidine-4-carboxylate reflect its growing importance in research and development. Suppliers and manufacturers are increasingly offering this compound to meet the demands of academic and industrial laboratories. Its availability in high purity grades ensures its suitability for sensitive applications, such as analytical standards and reference materials. The compound's pricing and availability are influenced by factors such as raw material costs, synthesis complexity, and market demand.

In conclusion, Ethyl 1-(4-(hydroxymethyl)phenyl)piperidine-4-carboxylate (CAS No. 914349-50-1) is a multifaceted compound with significant potential in pharmaceutical research, organic synthesis, and material science. Its unique structural features and versatile applications make it a valuable asset for scientists exploring new frontiers in chemistry and drug development. As research continues to uncover its full potential, this compound is poised to play a pivotal role in advancing innovative solutions across multiple disciplines.